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Compound of Interest

Compound Name: Enozertinib

CAS No.: 2489185-38-6

Cat. No.: B15623361

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

potential off-target effects of Enozertinib (ORIC-114). Enozertinib is an orally bioavailable,

central nervous system (CNS) penetrating, mutant-selective covalent inhibitor of epidermal

growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) with

alterations such as exon 20 insertion mutations.[1] While preclinical data highlight its "exquisite

kinome selectivity," a thorough investigation of potential off-target effects is a critical component

of its preclinical and clinical characterization.[2][3][4]

Frequently Asked Questions (FAQs)
Q1: What is the known selectivity profile of Enozertinib?

A1: Enozertinib has been designed to be a highly selective inhibitor of EGFR and HER2 with

exon 20 insertion and other atypical mutations.[2][5] Preclinical studies, including KINOMEscan

profiling, have demonstrated its "excellent kinome selectivity" with primary activity against

EGFR family members.[6] However, as with any kinase inhibitor, it is crucial to empirically

determine its selectivity profile in your specific experimental system.
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Q2: Why should I be concerned about off-target effects if Enozertinib is reported to be highly

selective?

A2: Even highly selective inhibitors can exhibit off-target activity, particularly at higher

concentrations.[7] These off-target effects can lead to unexpected phenotypes, confounding

experimental results, and potential toxicities.[8] Therefore, validating that the observed

biological effects of Enozertinib are due to its on-target activity is essential for accurate data

interpretation.

Q3: What are the initial steps to assess for potential off-target effects in my cell-based assays?

A3: A good starting point is to perform a dose-response experiment and determine the IC50 for

your on-target endpoint (e.g., inhibition of EGFR phosphorylation) and compare it to the IC50

for cytotoxicity in your cell line. A significant divergence between these two values may suggest

off-target effects are contributing to cell death at higher concentrations. Additionally, using a

control cell line that does not express the intended targets (EGFR/HER2 with relevant

mutations) can help differentiate on-target from off-target effects.

Q4: What are some common off-target effects observed with EGFR and HER2 inhibitors?

A4: Off-target effects of EGFR and HER2 inhibitors can manifest in various ways, including skin

rash and gastrointestinal issues like diarrhea.[9][10][11][12] These are often considered "on-

target" toxicities in normal tissues that also express the wild-type receptors.[8][13] However,

off-target kinase inhibition can lead to unexpected signaling pathway activation or inhibition.[14]

Troubleshooting Guide
Scenario 1: Unexpected Cellular Phenotype Observed

Question: I am observing a cellular phenotype (e.g., changes in morphology, unexpected cell

cycle arrest) with Enozertinib treatment that is not consistent with the known functions of

EGFR/HER2 signaling. Could this be an off-target effect?

Answer: Yes, an unexpected phenotype is a common indicator of potential off-target activity.
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Confirm On-Target Engagement: First, verify that Enozertinib is engaging its intended

targets at the concentrations used in your experiment. You can do this by performing a

Western blot to check the phosphorylation status of EGFR and HER2 and their

downstream effectors like AKT and ERK.

Dose-Response Analysis: Conduct a detailed dose-response curve for the unexpected

phenotype. If the EC50 for the phenotype is significantly different from the IC50 for on-

target inhibition, it may suggest an off-target mechanism.

Use a Structurally Unrelated Inhibitor: Compare the phenotype induced by Enozertinib
with that of a structurally different EGFR/HER2 inhibitor. If the phenotype is unique to

Enozertinib, it is more likely to be an off-target effect.

Rescue Experiment: If possible, perform a rescue experiment by overexpressing a

downstream effector of the suspected off-target to see if it reverses the phenotype.

Scenario 2: Discrepancy Between Biochemical and Cellular Potency

Question: The IC50 of Enozertinib in my cellular assay is much higher than what is reported

in biochemical assays. What could be the reason?

Answer: This is a common observation and can be due to several factors.

Troubleshooting Steps:

Cellular ATP Concentration: Biochemical kinase assays are often performed at ATP

concentrations that are lower than physiological levels in cells.[15][16] The high

intracellular ATP concentration can outcompete ATP-competitive inhibitors like

Enozertinib, leading to a higher apparent IC50.

Cell Permeability and Efflux: Ensure that Enozertinib is effectively penetrating the cell

membrane and is not being actively removed by efflux pumps.[6]

Target Engagement in a Cellular Context: It is crucial to measure target engagement

directly in live cells using techniques like the Cellular Thermal Shift Assay (CETSA) or

NanoBRET assays.[17][18]
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Scenario 3: Resistance to Enozertinib in the Absence of On-Target Mutations

Question: My cells have become resistant to Enozertinib, but sequencing of EGFR and

HER2 does not reveal any known resistance mutations. What could be the cause?

Answer: Resistance can develop through mechanisms that are independent of on-target

mutations.

Troubleshooting Steps:

Bypass Signaling Pathway Activation: Cancer cells can develop resistance by

upregulating parallel signaling pathways to compensate for the inhibition of

EGFR/HER2.[19] Perform a phospho-receptor tyrosine kinase (RTK) array to identify

any activated bypass pathways.

Proteomic Profiling: Use quantitative proteomics to compare the proteomes of sensitive

and resistant cells treated with Enozertinib. This can reveal changes in protein

expression that contribute to resistance, potentially highlighting off-target engagement.

Data Presentation
While specific quantitative data for Enozertinib's off-target profile across a full kinome panel is

not extensively available in the public domain, a KINOMEscan profile has been presented. The

following table summarizes the publicly available data and provides a template for researchers

to document their own findings.

Table 1: Summary of Enozertinib (ORIC-114) Kinome Selectivity
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Kinase Family
Representative
Kinases

Reported Inhibition

Researcher's
Experimental Data
(e.g., % Inhibition
at 1 µM)

On-Target EGFR, HER2 High

HER4 Moderate

Off-Target

Other Tyrosine

Kinases (e.g., SRC

family)

Low to None

Serine/Threonine

Kinases (e.g., CDKs,

AKTs)

Low to None

Data is qualitatively interpreted from a KINOMEscan image presented at the AACR Annual

Meeting 2022.[6] Red circles on the kinome tree indicate inhibited kinases.

Experimental Protocols
Protocol 1: In Vitro Kinase Profiling

This protocol outlines a general procedure for assessing the selectivity of Enozertinib against

a panel of purified kinases.

Compound Preparation:

Prepare a 10 mM stock solution of Enozertinib in 100% DMSO.

Perform serial dilutions to generate a range of concentrations for testing (e.g., from 100

µM to 1 nM).

Kinase Reaction Setup:

Use a commercial kinase profiling service or an in-house panel of purified kinases.
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In a multi-well plate, add the kinase, its specific substrate, and ATP at a concentration

close to the Km for each respective kinase.

Inhibitor Incubation:

Add Enozertinib at various concentrations to the kinase reaction mixtures.

Include appropriate controls: "no inhibitor" (vehicle control) and a known inhibitor for each

kinase as a positive control.

Reaction and Detection:

Incubate the plates at 30°C for the recommended time for each kinase.

Stop the reaction and measure the amount of phosphorylated substrate using a suitable

detection method (e.g., radiometric, fluorescence, or luminescence-based assays).[20][21]

Data Analysis:

Calculate the percentage of kinase activity inhibited by Enozertinib relative to the vehicle

control.

Plot the percent inhibition against the logarithm of Enozertinib concentration and fit the

data to a four-parameter logistic equation to determine the IC50 value for each kinase.

Protocol 2: Cellular Target Engagement using NanoBRET™ Assay

This protocol describes how to measure the binding of Enozertinib to its target kinases in living

cells.

Cell Preparation:

Transfect cells with a vector expressing the target kinase fused to NanoLuc® luciferase.

Plate the transfected cells in a white, 96-well assay plate and incubate for 24 hours.

Compound Treatment:

Prepare serial dilutions of Enozertinib in Opti-MEM® I Reduced Serum Medium.
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Add the diluted Enozertinib to the cells and incubate for 2 hours at 37°C in a CO2

incubator.

Tracer Addition and Signal Detection:

Add the NanoBRET™ tracer specific for the target kinase to all wells.

Equilibrate the plate at 37°C for 2 hours.

Add Nano-Glo® Substrate and NanoLuc® Luciferase to all wells.

Read the plate on a luminometer equipped with filters to measure both donor (NanoLuc®)

and acceptor (tracer) signals.

Data Analysis:

Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal.

Plot the NanoBRET™ ratio against the concentration of Enozertinib to determine the

IC50 value, which reflects the compound's affinity for the target in a cellular environment.

Protocol 3: Chemical Proteomics for Off-Target Identification

This protocol provides a workflow for identifying the cellular targets of Enozertinib using an

affinity-based proteomics approach.[22][23][24]

Probe Immobilization:

Synthesize an analog of Enozertinib with a linker that can be covalently attached to

sepharose beads.

Cell Lysate Preparation:

Culture cells of interest and harvest them.

Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase

inhibitors.

Clarify the lysate by centrifugation.
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Affinity Pulldown:

Incubate the cell lysate with the Enozertinib-conjugated beads.

For competitive binding experiments, pre-incubate the lysate with a range of

concentrations of free Enozertinib before adding the beads.

Wash the beads extensively to remove non-specific binders.

Protein Elution and Digestion:

Elute the bound proteins from the beads.

Digest the eluted proteins into peptides using trypsin.

Mass Spectrometry and Data Analysis:

Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Identify the proteins that specifically bind to the Enozertinib beads and are competed off

by the free drug.

Quantify the relative abundance of proteins in the presence and absence of the competitor

to identify high-confidence off-targets.

Mandatory Visualizations
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Caption: Intended EGFR/HER2 signaling pathway inhibited by Enozertinib.
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Caption: Experimental workflow for investigating potential off-target effects.
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Caption: Troubleshooting decision tree for unexpected experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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